2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate

• IUPAC Name: [2-[(3,4-dimethylphenyl)methylamino]-2-oxoethyl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C21H25NO6/c1-13-6-7-15(8-14(13)2)11-22-19(23)12-28-21(24)16-9-17(25-3)20(27-5)18(10-16)26-4/h6-10H,11-12H2,1-5H3,(H,22,23)
• InChI Key: UUZMLVRBKCLZAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)COC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C
• Molecular Formula: C21H25NO6
• Molecular Weight: 387.4 g/mol

Description

2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate, also known as DMTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. DMTB is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. In

Scientific Research Applications

Carcinogenic Compound Quantification

A study by Murray et al. (1993) developed a gas chromatographic-mass spectrometric assay for measuring carcinogenic compounds, including 2-amino-3,8-dimethylimidazo and 2-amino-3,4,8-trimethylimidazo, in food. This method demonstrated the ability to detect these compounds at low levels in various foodstuffs, providing a tool for assessing potential carcinogenic risks in food items (Murray et al., 1993).

Inhibitory Effects on Radicals and DNA Oxidation

Chen and Liu (2016) explored the synthesis of imidazoquinoxalines, which involve reactions with compounds similar to 2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate. These compounds showed activity in trapping radicals and inhibiting DNA oxidation, suggesting potential applications in the study of oxidative stress and related diseases (Chen & Liu, 2016).

Antimicrobial and Anti-HIV Activities

Patel and Chikhalia (2006) synthesized compounds related to this compound and tested them for antibacterial and anti-HIV activities. The study highlighted the potential use of these compounds in developing treatments for various microbial infections and HIV (Patel & Chikhalia, 2006).

Synthesis of Basic Esters and Potential Pharmacological Applications

Frangatos et al. (1960) discussed the synthesis of basic esters of 3,4,5-trimethoxybenzoic acid, which is structurally related to the compound . This research can contribute to the understanding of the chemical properties and potential pharmacological applications of such compounds (Frangatos et al., 1960).

Role in Advanced Glycation End-Products Formation

Nemet et al. (2006) investigated methylglyoxal, a compound involved in the formation of advanced glycation end-products (AGEs), which are associated with diabetes and neurodegenerative diseases. The study of compounds like this compound can aid in understanding the role of similar structures in AGE formation (Nemet et al., 2006).